Cas no 1389313-46-5 (pyrrolidin-1-amine dihydrochloride)

• Product Name: pyrrolidin-1-amine dihydrochloride
• CAS No: 1389313-46-5
• MF: C₄H₁₂Cl₂N₂
• MW: 159.057478904724
• MDL: MFCD19687039
• CID: 4673736
• PubChem ID: 18985368
• Update Time: 2025-05-20

pyrrolidin-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-1-amine dihydrochloride
• aminopyrrolidine dihydrochloride
• 1-Aminopyrrolidine dihydrochloride
• MXAQYXXHPDEVDM-UHFFFAOYSA-N
• Pyrrolidin-1-ylamine dihydrochloride
• pyrrolidin-1-amine dihydrochloride

• MDL： MFCD19687039
• Inchi： 1S/C4H10N2.2ClH/c5-6-3-1-2-4-6;;/h1-5H2;2*1H
• InChI Key： MXAQYXXHPDEVDM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 38.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on pyrrolidin-1-amine dihydrochloride

Pyrrolidin-1-Amine Dihydrochloride: A Comprehensive Overview

Pyrrolidin-1-amine dihydrochloride, also known by its CAS number 138931-46-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, classified under the broader category of pyrrolidine derivatives, exhibits unique properties that make it valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of pyrrolidin-1-amine dihydrochloride consists of a pyrrolidine ring, a five-membered saturated ring with one nitrogen atom, and an amine group attached to the nitrogen atom. The dihydrochloride form indicates the presence of two hydrochloric acid molecules bound to the amine group, resulting in a salt form of the compound. This structure contributes to its stability and solubility properties, which are critical for its application in various chemical processes.

Recent studies have highlighted the potential of pyrrolidin-1-amine dihydrochloride in drug development, particularly in the design of bioactive molecules with specific pharmacological properties. Researchers have explored its role as a precursor for synthesizing complex heterocyclic compounds, which are essential components in many therapeutic agents. For instance, its use in the synthesis of kinase inhibitors has shown promise in targeting specific enzymes involved in cancer progression.

In addition to its role in pharmaceuticals, pyrrolidin-1-amine dihydrochloride has found applications in agrochemicals, where it serves as an intermediate in the production of pesticides and herbicides. Its ability to form stable complexes with metal ions has also made it a candidate for use in catalytic processes, enhancing the efficiency of industrial chemical reactions.

The synthesis of pyrrolidin-1-amine dihydrochloride typically involves a multi-step process that includes nucleophilic substitution and acid-base neutralization reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing environmental impact while maintaining high yields.

From an analytical standpoint, pyrrolidin-1-amine dihydrochloride can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, ensuring compliance with quality standards required for its various applications.

In conclusion, pyrrolidin-1-amine dihydrochloride stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties and potential for further functionalization make it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in driving innovation across various sectors.